molecular formula C8H7Cl3 B8689420 1,3-Dichloro-2-(1-chloroethyl)benzene

1,3-Dichloro-2-(1-chloroethyl)benzene

Cat. No.: B8689420
M. Wt: 209.5 g/mol
InChI Key: KFYDQUJLRPPDQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dichloro-2-(1-chloroethyl)benzene is a useful research compound. Its molecular formula is C8H7Cl3 and its molecular weight is 209.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7Cl3

Molecular Weight

209.5 g/mol

IUPAC Name

1,3-dichloro-2-(1-chloroethyl)benzene

InChI

InChI=1S/C8H7Cl3/c1-5(9)8-6(10)3-2-4-7(8)11/h2-5H,1H3

InChI Key

KFYDQUJLRPPDQU-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C=CC=C1Cl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

a solution of 5 g of 2,4,6-trichloro-1,3,5-triazine in 5.5 cm3 of N,N-dimethylformamide is stirred for about 3 hours at a temperature close to 20° C. A white precipitate forms. A solution of 5 g of 1-(2,6-dichlorophenyl)-ethanol in 72 cm3 of dichloromethane is added dropwise without exceeding 25° C. After about 48 hours at a temperature close to 20° C., the suspension is solubilized by adding 150 cm3 of dichloromethane. The solution obtained is washed five times with 40 cm3 of water, then dried over magnesium sulphate, filtered and concentrated under reduced pressure. After filtration of the residue on 100 cm3 of silica [eluent: cyclohexane/ethyl acetate (75/25 by volume)], we obtain 5.5 g of 1,3-dichloro-2-(1-chloroethyl)benzene in the form of a colorless oil, which has the following characteristics:
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.5 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
72 mL
Type
solvent
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Three

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